Methyl 2-({5-formylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)acetate

• IUPAC Name: methyl 2-(5-formylimidazo[2,1-b][1,3]thiazol-6-yl)sulfanylacetate
• InChI: InChI=1S/C9H8N2O3S2/c1-14-7(13)5-16-8-6(4-12)11-2-3-15-9(11)10-8/h2-4H,5H2,1H3
• InChI Key: LDSGPRIHWPPGMX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=C(N2C=CSC2=N1)C=O
• Molecular Formula: C9H8N2O3S2
• Molecular Weight: 256.3 g/mol
• CAS RN: 881242-91-7

Description

“Methyl 2-({5-formylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)acetate” is a chemical compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives, including “Methyl 2-({5-formylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)acetate”, has been a subject of research in medicinal chemistry. Guzeldemirci and Kucukbasmac synthesized a series of 2-alkyl/arylamino-5-((6-(4 bromo phenyl) imidazo[2,1-b]thiazol-3-yl) methyl)-1,3,4-thiadiazoles derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticancer Potential

• Methyl 2-({5-formylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)acetate exhibits promising anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-Inflammatory and Analgesic Properties

• In preclinical studies, this compound demonstrated significant analgesic and anti-inflammatory activities. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been associated with anti-inflammatory activity .

Mode of Action

Related compounds have shown anti-inflammatory and analgesic activity with a fast onset of action .

Result of Action

Related compounds have demonstrated anti-inflammatory and analgesic effects .